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Compound Name: Isometronidazole

Cat. No.: B1672260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isometronidazole, with the CAS registry number 705-19-1, is a synthetic nitroimidazole

derivative. It is structurally an isomer of the widely used antimicrobial agent, metronidazole.[1]

Isometronidazole is of significant interest to the scientific community for its potential

therapeutic applications, primarily as an antimicrobial agent and a hypoxic cell sensitizer in

cancer therapy. Its biological activity is intrinsically linked to the nitro group on the imidazole

ring, which is a key feature for its mechanism of action.[2] This technical guide provides a

comprehensive overview of the core properties of Isometronidazole, including its

physicochemical characteristics, mechanism of action, and relevant experimental protocols.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its development and application in research and medicine. The key properties of

Isometronidazole are summarized below.

Structural Information
IUPAC Name: 2-(2-Methyl-4-nitro-1H-imidazol-1-yl)ethanol

Synonyms: 2-Methyl-4-nitro-1H-imidazole-1-ethanol, 1-(2-Hydroxyethyl)-2-methyl-4-

nitroimidazole, Izoklion, Mizonidazole[2][3]
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CAS Number: 705-19-1

Molecular Formula: C₆H₉N₃O₃[4]

Molecular Weight: 171.15 g/mol

Tabulated Physicochemical Data
The following table summarizes the available quantitative physicochemical data for

Isometronidazole. It is important to note that some data, such as boiling point and pKa, are

not readily available in the literature and are therefore omitted.

Property Value Source(s)

Melting Point 126.7-127.8 °C

[Kim, Pilho; Journal of

Medicinal Chemistry, (2009),

52(5), 1317-1328]

128-130 °C [BOC Sciences]

Solubility Weak water solubility [BOC Sciences]

Low lipophilicity [BOC Sciences]

Appearance Pale Yellow to Orange Solid [BOC Sciences]

Note: Quantitative solubility data in common solvents like water, ethanol, and DMSO are not

readily available in published literature.

Mechanism of Action
Isometronidazole exhibits a dual mechanism of action, functioning as both an antimicrobial

agent against anaerobic organisms and as a hypoxic cell sensitizer. Both actions are

predicated on the reductive activation of its nitro group.

Antimicrobial Activity
As a member of the nitroimidazole class, Isometronidazole's antimicrobial effect is selective

for anaerobic bacteria and protozoa. In the low-oxygen environment of these organisms, the

nitro group of Isometronidazole is reduced by cellular reductases, such as ferredoxin. This
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reduction process leads to the formation of highly reactive nitroso radicals and other cytotoxic

intermediates. These reactive species can then interact with and damage critical cellular

components, most notably DNA, leading to strand breaks and inhibition of nucleic acid

synthesis, ultimately resulting in microbial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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